Cas no 33768-43-3 (N-(2-formylphenyl)benzamide)
N-(2-formylphenyl)benzamide structure
Product Name:N-(2-formylphenyl)benzamide
CAS No:33768-43-3
MF:C14H11NO2
MW:225.242643594742
CID:918360
PubChem ID:98705
Update Time:2025-04-19
N-(2-formylphenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-formylphenyl)benzamide
- benzamide, N-(2-formylphenyl)-
- NSC-160175
- SCHEMBL4081845
- 9F1CWE1I3X
- UNII-9F1CWE1I3X
- 2'-Formylbenzanilide
- 2-14-00-00018 (Beilstein Handbook Reference)
- BRN 2938946
- Benzanilide, 2'-formyl-
- DTXSID70187433
- WAMIKNKQLHWOHH-UHFFFAOYSA-N
- N-(o-Formylphenyl)benzamide
- 2-(Benzoylamino)benzaldehyde
- NSC160175
- NSC 160175
- 33768-43-3
- F97793
-
- Inchi: 1S/C14H11NO2/c16-10-12-8-4-5-9-13(12)15-14(17)11-6-2-1-3-7-11/h1-10H,(H,15,17)
- InChI Key: WAMIKNKQLHWOHH-UHFFFAOYSA-N
- SMILES: O=CC1C(NC(C2C=CC=CC=2)=O)=CC=CC=1
Computed Properties
- Exact Mass: 225.07903
- Monoisotopic Mass: 225.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.251
- Boiling Point: 304.2°Cat760mmHg
- Flash Point: 112.4°C
- PSA: 46.17
- LogP: 2.82440
N-(2-formylphenyl)benzamide Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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